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Compound of Interest

Compound Name: Jbi-802

Cat. No.: B16328611

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential guidance on the safe handling and disposal of Jbi-802, a

potent, orally bioavailable dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone

Deacetylase 6 (HDAC6). Given the absence of a specific Material Safety Data Sheet (MSDS)

for Jbi-802, this guidance is based on established safety protocols for handling potent

pharmaceutical compounds and enzyme inhibitors in a laboratory setting.

Personal Protective Equipment (PPE)
Due to the potent nature of Jbi-802, a comprehensive approach to personal protective

equipment is mandatory to prevent skin contact, inhalation, and ingestion. The following table

summarizes the required PPE for various laboratory activities involving Jbi-802.
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Activity Required PPE Rationale

Weighing and Aliquoting (Solid

Form)

- Disposable Nitrile Gloves

(double-gloved) - Disposable

Gown/Lab Coat - Safety

Goggles with Side Shields or

Face Shield - N95 or higher-

rated Respirator

To prevent inhalation of fine

particles and skin contact with

the potent compound.

Solution Preparation and

Handling

- Disposable Nitrile Gloves -

Disposable Gown/Lab Coat -

Safety Goggles

To protect against splashes

and skin contact with the

dissolved compound.

Cell Culture and In Vitro

Assays

- Disposable Nitrile Gloves -

Disposable Gown/Lab Coat -

Safety Goggles

Standard laboratory practice to

prevent contamination and

exposure.

General Laboratory Operations
- Disposable Nitrile Gloves -

Lab Coat - Safety Goggles

Minimum PPE required when

working in any area where Jbi-

802 is handled.[1][2]

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

immediately if they become contaminated.

Engineering Controls
To minimize exposure to Jbi-802, all handling of the solid compound and concentrated

solutions should be performed within certified engineering controls.

Control Measure Application

Certified Chemical Fume Hood
Weighing, aliquoting, and preparation of stock

solutions.

Ventilated Balance Enclosure
Recommended for weighing small quantities to

minimize air turbulence.

Glove Box or Isolator
For handling highly potent compounds or when

a higher level of containment is required.[3][4]
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Experimental Protocol: Standard Operating
Procedure for Handling Jbi-802
The following workflow outlines the procedural steps for safely handling Jbi-802 in a laboratory

setting.
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Caption: Workflow for the safe handling of Jbi-802 in a laboratory setting.
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Disposal Plan
All waste contaminated with Jbi-802 is considered hazardous pharmaceutical waste and must

be disposed of accordingly.

Solid Waste: This includes contaminated gloves, disposable lab coats, plasticware, and any

material that has come into contact with Jbi-802.

Segregate all Jbi-802 contaminated solid waste into a clearly labeled, leak-proof, and

puncture-resistant hazardous waste container.[5]

Liquid Waste: This includes unused solutions of Jbi-802 and contaminated solvents.

Collect all liquid waste in a designated, sealed, and clearly labeled hazardous waste

container.

Disposal Method: The preferred method for the disposal of potent pharmaceutical waste is

high-temperature incineration by a licensed hazardous waste management company.[5][6][7]

[8] Do not dispose of this waste down the drain or in regular trash.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Signaling Pathway Context
Jbi-802 functions by inhibiting two key epigenetic regulators: LSD1 and HDAC6.

Understanding this dual-inhibition mechanism is crucial for researchers designing experiments
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and interpreting results.
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Caption: Simplified signaling pathway showing the dual inhibitory action of Jbi-802 on LSD1

and HDAC6.

By adhering to these safety protocols and operational plans, researchers can minimize their

risk of exposure to Jbi-802 and ensure a safe laboratory environment. This guidance is

intended to supplement, not replace, institutional safety policies and procedures. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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